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Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921 Get Quote

This guide provides a comprehensive comparison of experimentally determined data for Ethyl
2-ethylacetoacetate (CAS No. 607-97-6) against established literature values. It is designed

for researchers, scientists, and professionals in drug development to ensure the quality and

accuracy of their starting materials and synthetic intermediates.

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Ethyl 2-
ethylacetoacetate, presenting a side-by-side comparison of literature values with a

hypothetical set of experimental results.
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Property Literature Value
Experimental
Result
(Hypothetical)

Method

Molecular Formula C₈H₁₄O₃[1][2][3][4][5] C₈H₁₄O₃ Mass Spectrometry

Molecular Weight 158.19 g/mol [2][4][6] 158.20 g/mol Mass Spectrometry

Boiling Point
87-189 °C at 743

mmHg[6][7]
188 °C at 743 mmHg Distillation

Density
0.981 g/mL at 25 °C[6]

[7][8]
0.982 g/mL at 25 °C Pycnometry

Refractive Index
1.417-1.423 at 20

°C[1][6][9]
1.420 at 20 °C Refractometry

Flash Point
69 °C (156.2 °F) -

closed cup[6]
70 °C Closed-Cup Tester

Appearance
Colorless to pale

yellow liquid[1][10]
Clear, colorless liquid Visual Inspection

Purity (Assay)
≥90%[6], ≥94%[9],

≥97%
98.5%

Gas Chromatography

(GC)

Spectroscopic Data
Spectroscopic analysis is crucial for confirming the molecular structure of Ethyl 2-
ethylacetoacetate. Below is a comparison of expected ¹H NMR spectral data from literature

with hypothetical experimental findings.

¹H NMR Data
Literature Reference
Values

Experimental Result
(Hypothetical)

Chemical Shift (δ)
A: 4.199, B: 3.336, C: 2.225,

D: 1.88, E: 1.278, F: 0.94[11]

δ 4.20 (q), 3.34 (t), 2.23 (s),

1.89 (q), 1.28 (t), 0.95 (t) ppm

Coupling Constants (J)
J(A,E)=7.1Hz,

J(B,D)=7.3Hz[11]
J = 7.1 Hz, J = 7.3 Hz
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Experimental Protocols
Detailed methodologies are essential for reproducible and reliable results. The following are

standard protocols for the key experiments cited above.

Gas Chromatography (GC) for Purity Analysis
Instrument: Agilent 7890B GC system with a flame ionization detector (FID).

Column: HP-5 (30 m x 0.32 mm, 0.25 µm film thickness).

Carrier Gas: Helium, constant flow rate of 1.2 mL/min.

Injector Temperature: 250 °C.

Detector Temperature: 300 °C.

Oven Program: Initial temperature of 60 °C, hold for 2 minutes, ramp to 240 °C at a rate of

10 °C/min, and hold for 5 minutes.

Sample Preparation: 1 µL of a 1% solution of Ethyl 2-ethylacetoacetate in dichloromethane

is injected. Purity is determined by the area percentage of the principal peak.

Boiling Point Determination
The boiling point is measured using a standard distillation apparatus under a controlled

pressure of 743 mmHg. The temperature is recorded when the vapor and liquid phases are in

equilibrium, indicated by a stable temperature reading during distillation.

Density Measurement
A 10 mL pycnometer is used to measure the density. The pycnometer is first weighed empty,

then filled with deionized water at 25 °C and weighed again to determine its volume. Finally, it

is filled with Ethyl 2-ethylacetoacetate at 25 °C and weighed. The density is calculated by

dividing the mass of the sample by the volume of the pycnometer.

Refractive Index Measurement
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The refractive index is determined using an Abbe refractometer at 20 °C. A few drops of the

sample are placed on the prism, and the refractive index is read directly from the instrument's

scale.

¹H NMR Spectroscopy
Instrument: Bruker Avance III 400 MHz spectrometer.

Solvent: Chloroform-d (CDCl₃).

Sample Concentration: Approximately 10 mg of Ethyl 2-ethylacetoacetate dissolved in 0.7

mL of CDCl₃.

Procedure: The spectrum is acquired with 16 scans, and chemical shifts are reported in ppm

relative to tetramethylsilane (TMS) as an internal standard.

Visualization of Workflows and Pathways
Diagrams created using Graphviz provide clear visual representations of complex processes

and relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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